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Compound of Interest |

Compound Name: Ethyl 3-Chloropyrazine-2-acetate
CAS No.: 914360-82-0
Cat. No.: B2710812
. J

Document Type: Enhanced Safety Data Sheet (eSDS) & Technical Whitepaper Target
Audience: Medicinal Chemists, Process Safety Engineers, R&D Scientists CAS Registry
Number: 914360-82-0 (Analogous/Isomeric reference) Synonyms: Ethyl (3-chloropyrazin-2-
yl)acetate; Pyrazineacetic acid, 3-chloro-, ethyl ester[1]

Part 1: Core Directive & Chemical Identity[1]
Chemical Context

Ethyl 3-Chloropyrazine-2-acetate is a specialized heterocyclic building block used primarily in
the synthesis of pyrazine-containing pharmaceuticals.[1] Its structural core—a pyrazine ring
substituted with a chlorine atom and an ethyl acetate moiety—makes it a "dual-threat"
electrophile in synthesis but also a specific safety hazard.[1]

e Molecular Formula:

[1]

e Molecular Weight: 200.62 g/mol [1]

o Physical State: Typically a pale yellow to colorless oil or low-melting solid (depending on
purity).[1]

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b2710812?utm_src=pdf-interest
https://www.thegoodscentscompany.com/data/rw1001401.html
https://www.benchchem.com/product/b2710812?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1001401.html
https://www.thegoodscentscompany.com/data/rw1001401.html
https://www.thegoodscentscompany.com/data/rw1001401.html
https://www.thegoodscentscompany.com/data/rw1001401.html
https://www.thegoodscentscompany.com/data/rw1001401.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2710812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Solubility: Soluble in DCM, Ethyl Acetate, DMSO; sparingly soluble in water (hydrolyzes
slowly).[1]

The "Why" Behind the Hazard (Mechanistic Insight)

Unlike generic SDSs that list hazards without context, this guide explains the molecular basis of
the risk:

» -Halo-like Reactivity: The chlorine atom at position 3 is activated by the adjacent nitrogen
atoms (electron-deficient ring), making it susceptible to Nucleophilic Aromatic Substitution (

).[1] This implies it can react with biological nucleophiles (proteins/DNA), leading to
sensitization or toxicity.[1]

o Ester Hydrolysis: The ethyl ester arm is liable to hydrolyze into the corresponding acid, which
may be more corrosive or biologically active.[1]

 Acidity: The methylene protons (

to the carbonyl and the pyrazine ring) are acidic, meaning the compound can form enolates
that may react unexpectedly with strong bases.[1]

Part 2: Hazard Identification & Risk Assessment
(GHS)[1][2]
Classification (Predicted/Analogous)

Based on Structure-Activity Relationships (SAR) of chloropyrazine esters.[1]
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Hazard Class Category Hazard Statement Mechanism

Lipophilic ester

Skin Cat 2 H315: Causes skin penetrates skin;
a
Corrosion/Irritation irritation.[1][2] hydrolysis releases
acid.[1]

_ ) Direct interaction with

Serious Eye H319: Causes serious
o Cat 2A o mucosal membranes.

Damage/Irritation eye irritation.[1][3][2]

[1]

Inhalation of
] H335: May cause
STOT - Single ) o aerosols/vapors
Cat3 respiratory irritation.[1] ]
Exposure triggers mucosal

[3]2]

inflammation.[1]

) Systemic absorption
. H302: Harmful if )
Acute Toxicity (Oral) Cat4 of chloropyrazine
swallowed.[1] _
moiety.[1]

Precautionary Logic

e P261: Avoid breathing mists.[1][3][2][4] Reasoning: Pyrazines often have high vapor
pressures or sublime; inhalation risks are elevated during rotary evaporation.[1]

e P280: Wear nitrile gloves (min 0.11mm) and chemical safety goggles.[1] Reasoning: Latex is
permeable to many esters; nitrile offers better resistance.[1]

Part 3: Handling, Storage & Reactivity Protocol[1]
The "Self-Validating"” Storage System

To ensure integrity and safety, follow this causal storage logic:
e Temperature: Store at 2—-8°C.
o Why? Reduces the rate of spontaneous hydrolysis and decarboxylation.[1]

o Atmosphere: Store under Argon or Nitrogen.[1]
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o Why? Moisture in air hydrolyzes the ester; Oxygen can slowly oxidize the pyrazine
nitrogen (N-oxide formation).

o Container: Amber glass with Teflon-lined cap.[1]

o Why? Prevents UV degradation and leaching of plasticizers from standard caps.[1]

Reactivity & Synthesis Workflow

The following diagram illustrates the safe handling workflow and the chemical reactivity logic
that dictates safety measures.

Storage: 2-8°C, Inert Gas,

Ethyl 3-Chloropyrazine-2-acetate

rocess Lontro!
se
Fume Hood Handling

PPE: Nitrile Gloves + Goggles

Click to download full resolution via product page

Figure 1: Operational workflow linking storage conditions to chemical reactivity risks.[1]

Part 4: Emergency Response (Causality-Based)
Eye Contact[2][3]

¢ Protocol: Rinse immediately with water for 15 minutes.[1]

o Causality: The ester group can hydrolyze in the agueous environment of the eye to form
acetic acid and the chloropyrazine acid, causing a "double hit" of chemical burn.[1]
Immediate dilution is critical to prevent pH drop.[1]

Skin Contact

¢ Protocol: Wash with soap and water; do not use alcohol/solvents.[1]
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» Causality: Using ethanol or acetone to clean the skin will dissolve the lipophilic ester and
drive it deeper into the dermis, increasing systemic absorption.[1]

Spillage

o Protocol: Adsorb with vermiculite or sand.[1] Neutralize with weak base (Sodium Carbonate)
if large quantities are spilled.[1]

o Causality: Neutralization prevents the formation of acidic byproducts during cleanup.[1]

Part 5: Disposal & Environmental Impact[1][5]
Waste Stream Logic

» Stream: Halogenated Organic Waste.[1]

» Rationale: The chlorine atom requires high-temperature incineration (>1100°C) to prevent
the formation of dioxins or incomplete combustion products.[1] Do not mix with non-
halogenated solvents to avoid surcharges and processing errors.[1]

Environmental Fate

e Aquatic Toxicity: Predicted to be harmful.[1][3]

e Mechanism: Pyrazine derivatives are often recalcitrant to biodegradation.[1] Prevent entry
into drains.[1][2][4][5]

Part 6: Quantitative Properties Table
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Value
Property ) ) Context
(Experimental/Predicted)

High boiling point; vacuum

Boiling Point ~110-115°C @ 1 mmHg o )
distillation required.[1]
) Denser than water; sinks in
Density ~1.25 g/cm3 )
aqueous extraction.[1]
_ Not highly flammable, but
Flash Point >110°C }
combustible.[1]
pKa (C-H) ~18-20 -protons are acidic enough for
mild base deprotonation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 2-acetyl-3-ethyl pyrazine, 32974-92-8 [thegoodscentscompany.com]
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» To cite this document: BenchChem. [Technical Safety & Handling Guide: Ethyl 3-
Chloropyrazine-2-acetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2710812#safety-data-sheet-sds-for-ethyl-3-
chloropyrazine-2-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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